11-Oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonyl fluoride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
11-Oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonyl fluoride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as OTS964 and is a potent inhibitor of several kinases, including TOPK, which is involved in the progression of cancer.
Mechanism of Action
OTS964 works by inhibiting the activity of TOPK kinase, which is involved in several cellular processes, including cell proliferation, migration, and invasion. By inhibiting TOPK, OTS964 can stop the growth and spread of cancer cells, making it a promising candidate for cancer treatment.
Biochemical and Physiological Effects:
OTS964 has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, it has been found to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. OTS964 has also been found to inhibit the growth of bacteria, making it a potential candidate for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
OTS964 has several advantages for lab experiments. It is a potent inhibitor of TOPK kinase, making it a valuable tool for studying the role of TOPK in various cellular processes. However, OTS964 has some limitations, including its potential toxicity and the need for further studies to determine its long-term effects.
Future Directions
There are several future directions for research on OTS964. One area of research is the development of new derivatives of OTS964 with improved potency and selectivity. Another area of research is the investigation of the potential applications of OTS964 in other fields, such as inflammation and infectious diseases. Additionally, further studies are needed to determine the long-term effects of OTS964 and its potential for clinical use.
Conclusion:
OTS964 is a promising compound with potential applications in cancer treatment and other fields. Its potent inhibition of TOPK kinase makes it a valuable tool for studying the role of TOPK in various cellular processes. Further research is needed to determine its long-term effects and potential for clinical use.
Synthesis Methods
The synthesis of OTS964 involves several steps, including the preparation of intermediate compounds. The final product is obtained by reacting the intermediate with sulfonyl fluoride. The synthesis method has been optimized to obtain high yields and purity of the compound, making it suitable for scientific research applications.
Scientific Research Applications
OTS964 has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. OTS964 has also been found to be effective in reducing tumor growth in animal models.
properties
IUPAC Name |
11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonyl fluoride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FNO3S/c12-17(15,16)9-5-7-1-2-10(14)13-4-3-8(6-9)11(7)13/h5-6H,1-4H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHOBPWJHCQMSOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N2CCC3=CC(=CC1=C32)S(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
11-Oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonyl fluoride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.